Cas no 2228211-84-3 (3-(nitromethyl)-1H-1,2,4-triazole)

• Product Name: 3-(nitromethyl)-1H-1,2,4-triazole
• CAS No: 2228211-84-3
• MF: C₃H₄N₄O₂
• MW: 128.08945941925
• CID: 6352286
• PubChem ID: 165966114
• Update Time: 2025-05-21

3-(nitromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(nitromethyl)-1H-1,2,4-triazole
• EN300-1811844
• 2228211-84-3

• Inchi： 1S/C3H4N4O2/c8-7(9)1-3-4-2-5-6-3/h2H,1H2,(H,4,5,6)
• InChI Key： GBHMVNVBMAUADN-UHFFFAOYSA-N
• SMILES： [O-][N+](CC1=NC=NN1)=O

Computed Properties

• Exact Mass: 128.03342538g/mol
• Monoisotopic Mass: 128.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.4Ų

Additional information on 3-(nitromethyl)-1H-1,2,4-triazole

3-(Nitromethyl)-1H-1,2,4-Triazole: A Comprehensive Overview

The compound 3-(nitromethyl)-1H-1,2,4-triazole, identified by the CAS number 2228211-84-3, is a significant molecule in the field of organic chemistry. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. The structure of 3-(nitromethyl)-1H-1,2,4-triazole consists of a triazole ring substituted with a nitromethyl group at the 3-position. This substitution pattern imparts unique chemical and physical properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 3-(nitromethyl)-1H-1,2,4-triazole as a versatile building block in organic synthesis. Its ability to undergo various functional group transformations has been extensively explored. For instance, researchers have demonstrated that the nitromethyl group can be reduced to an amino group under specific conditions, yielding derivatives with enhanced biological activity. This transformation opens up new avenues for drug discovery, particularly in the development of bioactive molecules targeting specific cellular pathways.

In addition to its role as an intermediate in organic synthesis, 3-(nitromethyl)-1H-1,2,4-triazole has shown promise in catalytic applications. Recent findings suggest that this compound can act as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. For example, its use as a ligand in palladium-catalyzed cross-coupling reactions has been reported to significantly improve reaction yields compared to traditional ligands. This discovery underscores the importance of exploring novel ligands for catalytic applications.

The synthesis of 3-(nitromethyl)-1H-1,2,4-triazole has also been a focal point of recent research efforts. Traditional methods involve multi-step processes that often require harsh reaction conditions and expensive reagents. However, advancements in green chemistry have led to the development of more sustainable synthetic routes. One notable approach involves the use of microwave-assisted synthesis techniques, which not only reduce reaction times but also minimize environmental impact. These developments are expected to facilitate large-scale production of this compound for various industrial applications.

The application of 3-(nitromethyl)-1H-1,2,4-triazole extends beyond traditional chemical synthesis into emerging fields such as materials science and nanotechnology. Researchers have explored its potential as a precursor for constructing metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit unique properties such as high surface area and tunable pore sizes, making them ideal candidates for gas storage and separation applications. The incorporation of 3-(nitromethyl)-1H-1,2,4-triazole into MOFs has been shown to enhance their stability and adsorption capabilities.

In conclusion, 3-(nitromethyl)-1H-1,2,4-triazole, with its CAS number 2228211-84-3, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool in organic synthesis, catalysis